Cas no 1285572-27-1 (3-(3-fluoro-4-nitrophenoxy)piperidine)

• Product Name: 3-(3-fluoro-4-nitrophenoxy)piperidine
• CAS No: 1285572-27-1
• MF: C₁₁H₁₃FN₂O₃
• MW: 240.230926275253
• CID: 6011436
• PubChem ID: 61685224
• Update Time: 2025-06-09

3-(3-fluoro-4-nitrophenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-nitrophenoxy)piperidine
• Piperidine, 3-(3-fluoro-4-nitrophenoxy)-
• EN300-1837345
• AKOS010951675
• CS-0287335
• 1285572-27-1

• Inchi： 1S/C11H13FN2O3/c12-10-6-8(3-4-11(10)14(15)16)17-9-2-1-5-13-7-9/h3-4,6,9,13H,1-2,5,7H2
• InChI Key： IHAFXPULOPNDSS-UHFFFAOYSA-N
• SMILES： N1CCCC(OC2=CC=C([N+]([O-])=O)C(F)=C2)C1

Computed Properties

• Exact Mass: 240.09102044g/mol
• Monoisotopic Mass: 240.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 378.2±42.0 °C(Predicted)
• pka: 8.76±0.10(Predicted)

Additional information on 3-(3-fluoro-4-nitrophenoxy)piperidine

3-(3-Fluoro-4-nitrophenoxy)piperidine: A Comprehensive Overview

3-(3-Fluoro-4-nitrophenoxy)piperidine (CAS No. 1285572-27-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a fluorinated nitrophenyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The 3-fluoro-4-nitrophenoxy group is a key functional group in this compound, providing it with distinct chemical properties. The presence of the fluorine atom enhances the compound's lipophilicity, which can influence its bioavailability and tissue distribution. The nitro group, on the other hand, can undergo reduction to form amino derivatives, which may have different biological activities. The piperidine ring, a common motif in many pharmaceuticals, contributes to the compound's overall stability and conformational flexibility.

Recent studies have explored the potential of 3-(3-fluoro-4-nitrophenoxy)piperidine in various therapeutic areas. One notable area of research is its use as a neuroprotective agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited significant neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is thought to involve the modulation of oxidative stress and inflammation, which are key factors in the progression of these diseases.

Another area of interest is the compound's potential as an antidepressant. Preclinical studies have shown that 3-(3-fluoro-4-nitrophenoxy)piperidine can modulate serotonin and norepinephrine levels in the brain, which are neurotransmitters known to be involved in mood regulation. This makes it a promising candidate for the development of new antidepressant medications with improved efficacy and fewer side effects.

In addition to its therapeutic applications, 3-(3-fluoro-4-nitrophenoxy)piperidine has also been studied for its potential as a research tool. Its unique chemical structure allows it to be used as a probe to investigate various biological processes, including receptor binding and signal transduction pathways. This makes it valuable for both basic research and drug discovery efforts.

The synthesis of 3-(3-fluoro-4-nitrophenoxy)piperidine involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 3-fluoro-4-nitrophenol with piperidine in the presence of a suitable base. The resulting product is then purified using techniques such as column chromatography or recrystallization.

The physical properties of 3-(3-fluoro-4-nitrophenoxy)piperidine are also important for its handling and storage. It is typically a white crystalline solid with a melting point ranging from 120°C to 125°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in both laboratory settings and pharmaceutical formulations.

Safety considerations are crucial when working with 3-(3-fluoro-4-nitrophenoxy)piperidine. While it is not classified as a hazardous material, proper handling procedures should be followed to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from heat sources.

In conclusion, 3-(3-fluoro-4-nitrophenoxy)piperidine (CAS No. 1285572-27-1) is a versatile compound with promising applications in both therapeutic and research contexts. Its unique chemical structure and biological activities make it an important molecule for further investigation and development in the fields of medicinal chemistry and pharmaceutical science.